Cas no 169213-78-9 (3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1-propanol)

3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1-propanol structure
169213-78-9 structure
Product Name:3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1-propanol
CAS No:169213-78-9
MF:C7H9F3N2O
MW:194.154371976852
MDL:MFCD00794530
CID:1087667
PubChem ID:2763521
Update Time:2025-04-20

3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1-propanol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propan-1-ol
    • 3-[3-(Trifluoromethyl)-1H-pyrazol-4-yl]-1-propanol
    • 4-(3-HYDROXYPROP-1-YL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
    • 3-(3-Trifluoromethyl-1H-pyrazol-4-yl)propanol
    • 3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-ol
    • 4-(3-hydroxypropyl)-3-trifluoromethylpyrazole
    • AC1MC8F4
    • AC1Q7CNU
    • Bionet2_000730
    • CTK8A4012
    • SureCN5277088
    • trifluoromethylpyrazolylpropanol
    • 4-(3-HYDROXYPROPYL)-3-(TRIFLUOROMETHYL)PYRAZOLE
    • 3-(3-TRIFLUOROMETHYL-1H-PYRAZOL-4-YL)-PROPAN-1-OL
    • 3-[3-(Trifluoromethyl)-4-pyrazolyl]-1-propanol
    • 4-(3-Hydroxy-1-propyl)-3-(trifluoromethyl)pyrazole
    • AKOS001428770
    • Z235362697
    • EN300-28899
    • 1H-Pyrazole-4-propanol, 3-(trifluoromethyl)-
    • HMS1366B04
    • CS-0080404
    • SCHEMBL5277088
    • SCHEMBL15012231
    • D74173
    • 3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-ol
    • 1M-732
    • 3-[3-(Trifluoromethyl)-1H-pyrazol-4-yl]-1-propanol, AldrichCPR
    • DTXSID00376994
    • J-510555
    • BDBM50610699
    • 169213-78-9
    • CHEMBL5267893
    • MFCD00794530
    • 3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1-propanol
    • MDL: MFCD00794530
    • Inchi: 1S/C7H9F3N2O/c8-7(9,10)6-5(2-1-3-13)4-11-12-6/h4,13H,1-3H2,(H,11,12)
    • InChI Key: MAJMCQXRRMHIEJ-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=NN1)CCCO)(F)F

Computed Properties

  • Exact Mass: 194.06669740g/mol
  • Monoisotopic Mass: 194.06669740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 48.9Ų

Experimental Properties

  • Melting Point: 79-81°

3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1-propanol Security Information

  • HazardClass:IRRITANT

3-3-(trifluoromethyl)-1H-pyrazol-4-yl-1-propanol Pricemore >>

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